6-Amino-N-[2-(trifluoromethyl)phenyl]-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
6-Amino-N-[2-(trifluoromethyl)phenyl]-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
387831-27-8
VCID:
VC0460334
InChI:
InChI=1S/C20H18F3N3OS/c21-20(22,23)13-7-4-5-9-15(13)25-18(27)17-16(24)12-10-11-6-2-1-3-8-14(11)26-19(12)28-17/h4-5,7,9-10H,1-3,6,8,24H2,(H,25,27)
SMILES:
C1CCC2=CC3=C(N=C2CC1)SC(=C3N)C(=O)NC4=CC=CC=C4C(F)(F)F
Molecular Formula:
C20H18F3N3OS
Molecular Weight:
405.4g/mol
6-Amino-N-[2-(trifluoromethyl)phenyl]-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
CAS No.: 387831-27-8
Main Products
VCID: VC0460334
Molecular Formula: C20H18F3N3OS
Molecular Weight: 405.4g/mol
![6-Amino-N-[2-(trifluoromethyl)phenyl]-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide - 387831-27-8](/images/no_structure.jpg)
| CAS No. | 387831-27-8 |
|---|---|
| Product Name | 6-Amino-N-[2-(trifluoromethyl)phenyl]-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide |
| Molecular Formula | C20H18F3N3OS |
| Molecular Weight | 405.4g/mol |
| IUPAC Name | 6-amino-N-[2-(trifluoromethyl)phenyl]-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide |
| Standard InChI | InChI=1S/C20H18F3N3OS/c21-20(22,23)13-7-4-5-9-15(13)25-18(27)17-16(24)12-10-11-6-2-1-3-8-14(11)26-19(12)28-17/h4-5,7,9-10H,1-3,6,8,24H2,(H,25,27) |
| Standard InChIKey | YFAVWYWYEHLJML-UHFFFAOYSA-N |
| SMILES | C1CCC2=CC3=C(N=C2CC1)SC(=C3N)C(=O)NC4=CC=CC=C4C(F)(F)F |
| Canonical SMILES | C1CCC2=CC3=C(N=C2CC1)SC(=C3N)C(=O)NC4=CC=CC=C4C(F)(F)F |
| PubChem Compound | 1005271 |
| Last Modified | Nov 30 2021 |
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